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Phase 1: Design and Preparation

Phase 2: Microinjection and Embryo Transfer

Phase 3: Screening and Breeding

Target Gene Identification

gRNA Design and Synthesis

Pronuclear Injection Mix Preparation

Cas9 mRNA/Protein Preparation

Microinjection of CRISPR Mix

Superovulation of Donor Females

Zygote Collection

Embryo Transfer to Surrogate Mothers

Birth of Founder Pups (F0)

Genotyping of F0 Pups

Identification of Founders with Desired Mutation

Breeding of Founders to Establish Germline Transmission (F1)

Establishment of Knockout Mouse Line
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To cite this document: BenchChem. [Generalized Workflow for Generating a Knockout
Mouse Model]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15570214#generating-sdr-04-knockout-and-knock-in-
mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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